Cas no 2034207-73-1 (Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride)

• Product Name: Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride
• CAS No: 2034207-73-1
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4634772
• Update Time: 2025-10-29

Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride

• Inchi： 1S/C12H12N2O.ClH/c13-9-10-5-1-2-6-11(10)15-12-7-3-4-8-14-12;/h1-8H,9,13H2;1H
• InChI Key： QXYPTTVWSCSOCK-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CC=1)C1C=CC=CC=1CN.Cl

Additional information on Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride

Comprehensive Overview of Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride (CAS No. 2034207-73-1)

Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride (CAS No. 2034207-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyridine and phenyl moieties, is often explored for its role in ligand synthesis and metal coordination chemistry. Researchers are particularly interested in its ability to form stable complexes with transition metals, which could be leveraged in catalysis or drug development.

In recent years, the demand for high-purity organic intermediates like Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride has surged, driven by advancements in medicinal chemistry and material science. The compound's CAS No. 2034207-73-1 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in small-molecule drug discovery. Its trihydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies.

One of the trending topics associated with this compound is its potential role in targeted therapy. With the rise of precision medicine, researchers are investigating how Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride can be modified to interact with specific biological targets, such as enzymes or receptors. This aligns with the growing interest in personalized healthcare and biomarker-driven treatments.

From a synthetic chemistry perspective, the compound's pyridin-2-yloxy group offers versatility in molecular design. It serves as a key building block for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such intermediates to optimize bioactivity and pharmacokinetic properties.

Another area of interest is the compound's application in fluorescence labeling and imaging probes. Its aromatic structure and potential for chelation make it a candidate for developing diagnostic tools. This is particularly relevant given the increasing use of molecular imaging in cancer research and neurological disorders.

Quality control and analytical validation are critical for Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride, especially when used in GMP-compliant environments. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. Suppliers and manufacturers often highlight these specifications to meet the stringent requirements of pharmaceutical-grade materials.

In summary, Bis(1-[2-(pyridin-2-yloxy)phenyl]methanamine) trihydrochloride (CAS No. 2034207-73-1) represents a valuable tool in modern chemistry and life sciences. Its multifaceted applications—from drug design to diagnostic development—underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is likely to remain a focal point for innovation in therapeutic and technological advancements.